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Compound of Interest

Compound Name: 2'-O-Methyluridine

Cat. No.: B559675

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This guide provides immediate and essential
safety and logistical information for the handling of 2'-O-Methyluridine, including detailed
operational and disposal plans.

Chemical and Physical Properties

2'-O-Methyluridine is a solid, white to off-white substance with no discernible odor.[1] Key
physical and chemical properties are summarized below.

Property Value

Molecular Formula C10 H14 N2 O6
Molecular Weight 258.23 g/mol
Appearance White to Off-white solid
Odor No information available
Solubility No information available

Source: Fisher Scientific Safety Data Sheet[1]

Hazard Identification and Personal Protective Equipment (PPE)
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2'-O-Methyluridine is classified as causing skin irritation, serious eye irritation, and may cause
respiratory irritation.[2][3] Adherence to proper PPE protocols is crucial to mitigate these risks.

Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by o

) To prevent eye irritation from
Eye/Face Protection OSHA's eye and face )
] ) ] dust particles.
protection regulations in 29
CFR 1910.133 or European

Standard EN166.[1][2]

Wear appropriate protective
) ] gloves and clothing to prevent To prevent skin irritation upon
Skin Protection )
skin exposure.[1][2] A lab coat contact.

should be worn.

No protective equipment is
needed under normal use
) ) conditions. A particle filter is a To prevent respiratory tract
Respiratory Protection ] ) o ) ]
recommended filter type if irritation from dust inhalation.
respiratory protection is

deemed necessary.[1]

Source: Fisher Scientific
Safety Data Sheet, AK
Scientific, Inc. Safety Data
Sheet[1][2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2'-O-Methyluridine ensures minimal exposure and
maintains the integrity of the compound.

Workflow for Handling 2'-O-Methyluridine
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Caption: Workflow for the safe handling of 2'-O-Methyluridine.
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Detailed Steps:

e Preparation:

o

o

o

Thoroughly review the Safety Data Sheet (SDS) for 2'-O-Methyluridine.
Put on all required PPE: safety goggles, gloves, and a lab coat.

Prepare a clean and designated workspace. Ensure an eyewash station and safety
shower are accessible.

e Handling:

o

Retrieve the 2'-O-Methyluridine container from its refrigerated storage location.[1]

To avoid dust formation, carefully weigh the desired amount of the solid compound.[1] This
should ideally be done in a chemical fume hood or a designated area with good
ventilation.

If the experimental protocol requires a solution, dissolve the weighed compound in the
appropriate solvent.

Proceed with the experimental use of the compound.

o First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get
medical attention.[1]

Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical
attention if symptoms occur.[1]

Disposal Plan

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b559675?utm_src=pdf-body
https://www.benchchem.com/product/b559675?utm_src=pdf-body
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

Waste Disposal Procedures

Waste Type Disposal Method

Sweep up and shovel into suitable containers
Unused 2'-O-Methyluridine for disposal.[1] Dispose of contents/container to

an approved waste disposal plant.[2]

Contaminated Labware (e.g., weigh boats, Place in a designated, labeled, and sealed

pipette tips) hazardous waste container.

) Collect in a properly labeled, sealed, and
Contaminated Solvents ] )
compatible solvent waste container.

] Once empty, the container should be managed
Empty Container
as hazardous waste.

General Disposal Guidelines:

All chemical waste must be disposed of through the institution's hazardous waste
management program.

Do not dispose of 2'-O-Methyluridine or its waste down the drain or in the regular trash.

Ensure all waste containers are clearly labeled with their contents.

Store waste containers in a designated and secure area away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b559675?utm_src=pdf-body
https://www.benchchem.com/product/b559675?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

1. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security
System [laborsecurity.com]

2. vumc.org [vumc.org]

3. danielshealth.com [danielshealth.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2'-
O-Methyluridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b559675#personal-protective-equipment-for-handling-
2-o-methyluridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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